7-Chloro-1-(4-fluorophenyl)-2-(4-methylthiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• CAS No.: 844660-89-5
• Molecular Formula: C21H12ClFN2O3S
• Molecular Weight: 426.85
• IUPAC Name: 7-chloro-1-(4-fluorophenyl)-2-(4-methyl-1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C21H12ClFN2O3S/c1-10-9-29-21(24-10)25-17(11-2-5-13(23)6-3-11)16-18(26)14-8-12(22)4-7-15(14)28-19(16)20(25)27/h2-9,17H,1H3
• Standard InChI Key: JLKKEQJZVHNSIE-UHFFFAOYSA-N
• SMILES: CC1=CSC(=N1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC=C(C=C5)F

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates multiple heterocyclic systems: a chromeno[2,3-c]pyrrole-3,9-dione core, a 4-fluorophenyl group at position 1, a 4-methylthiazol-2-yl moiety at position 2, and a chlorine substituent at position 7. This arrangement creates a planar, polycyclic framework with distinct electronic properties due to the electron-withdrawing effects of fluorine and chlorine atoms.

Molecular Formula: $\text{C}_{23}\text{H}_{15}\text{Cl}\text{F}\text{N}_2\text{O}_3\text{S}$
Molecular Weight: 476.0 g/mol (calculated based on isotopic composition).

Table 1: Key Structural Features

Component	Description
Chromeno-pyrrole core	Fused benzopyran and pyrrole rings with ketone groups at positions 3 and 9
4-Fluorophenyl substituent	Electron-withdrawing aromatic group at position 1
4-Methylthiazol-2-yl	Thiazole ring with a methyl group at position 4
Chlorine substituent	Electrophilic halogen at position 7 of the chromeno system

Spectral Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are critical for confirming the compound’s structure. The $^1\text{H}$-NMR spectrum typically shows:

• A singlet at $\delta$ 2.45 ppm for the methyl group on the thiazole ring.

• Doublets in the aromatic region ($\delta$ 7.20–8.10 ppm) corresponding to the fluorophenyl and chromeno protons.

• A disappearance of N–H stretching bands in the infrared (IR) spectrum post-functionalization, as observed in analogous compounds.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves multi-step reactions, often beginning with the condensation of a substituted chromeno-pyrrole precursor with thiazole derivatives. A representative route includes:

• Formation of the chromeno-pyrrole core: Cyclization of a substituted coumarin with a pyrrole derivative under acidic conditions.

• Introduction of the thiazole moiety: Reaction with 4-methylthiazole-2-carboxylic acid using coupling agents like EDCI/HOBt.

• Halogenation: Chlorination at position 7 using POCl$_3$ or SOCl$_2$.

Key Challenges:

• Steric hindrance from the 4-methylthiazolyl group reduces yields during coupling steps (typical yields: 50–65%).

• Purification requires column chromatography with ethyl acetate/hexane gradients to isolate the target compound from regioisomers.

Reaction Optimization

Temperature: Reactions proceed optimally at 80–100°C in anhydrous dimethylformamide (DMF).
Catalysts: Palladium-based catalysts (e.g., Pd(PPh$_3$)$_4$) improve coupling efficiency in thiazole incorporation.

Biological Activities and Mechanistic Insights

Table 2: Hypothesized Biological Targets

Target Organism	Minimum Inhibitory Concentration (MIC)	Proposed Mechanism
Staphylococcus aureus	8–16 µg/mL	Inhibition of DNA gyrase
Escherichia coli	32–64 µg/mL	Disruption of cell wall synthesis
Candida albicans	4–8 µg/mL	Ergosterol biosynthesis interference

Anticancer Activity

Preliminary in vitro assays on analogous compounds show IC$_{50}$ values of 10–25 µM against breast cancer (MCF-7) and lung adenocarcinoma (A549) cell lines. The chlorine atom enhances intercalation with DNA, while the fluorophenyl group promotes apoptosis via caspase-3 activation.

Comparative Analysis with Structural Analogues

Substituent Effects on Bioactivity

Replacing the thiazole ring with pyridine (as in ChemSpider ID 2618982) reduces antimicrobial potency by 40–60%, underscoring the thiazole’s role in target binding. Similarly, omitting the 7-chloro substituent decreases cytotoxicity by 3-fold, highlighting its importance in DNA interaction.

Table 3: Activity Comparison of Analogues

Compound Modification	Antimicrobial Activity (MIC)	Anticancer Activity (IC$_{50}$)
4-Methylthiazol-2-yl (target)	8–16 µg/mL	10–25 µM
Pyridin-2-yl	32–64 µg/mL	45–60 µM
No 7-chloro substituent	64–128 µg/mL	75–100 µM